N-[2-(2-methylpropoxy)ethyl]-2-piperidin-4-ylacetamide;hydrochloride

• IUPAC Name: N-[2-(2-methylpropoxy)ethyl]-2-piperidin-4-ylacetamide;hydrochloride
• InChI: InChI=1S/C13H26N2O2.ClH/c1-11(2)10-17-8-7-15-13(16)9-12-3-5-14-6-4-12;/h11-12,14H,3-10H2,1-2H3,(H,15,16);1H
• InChI Key: BPEXQQQNFFWTIR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COCCNC(=O)CC1CCNCC1.Cl
• Molecular Formula: C13H27ClN2O2
• Molecular Weight: 278.82 g/mol

Description

N-[2-(2-methylpropoxy)ethyl]-2-piperidin-4-ylacetamide;hydrochloride is a compound that belongs to the class of piperidine derivatives. Piperidine derivatives are known for their wide range of applications in medicinal chemistry due to their biological activities. This compound, in particular, has shown potential in various scientific research fields, including chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(2-methylpropoxy)ethyl]-2-piperidin-4-ylacetamide;hydrochloride typically involves the reaction of 2-piperidin-4-ylacetamide with 2-(2-methylpropoxy)ethyl chloride in the presence of a base such as sodium hydroxide. The reaction is carried out in an organic solvent like dichloromethane at a controlled temperature to ensure the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

N-[2-(2-methylpropoxy)ethyl]-2-piperidin-4-ylacetamide;hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the piperidine ring can be substituted with different functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-[2-(2-methylpropoxy)ethyl]-2-piperidin-4-ylacetamide;hydrochloride oxide, while reduction may produce the corresponding alcohol derivative.

Scientific Research Applications

N-[2-(2-methylpropoxy)ethyl]-2-piperidin-4-ylacetamide;hydrochloride has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with various biological activities.

Medicine: Explored for its therapeutic potential in treating diseases such as cancer, inflammation, and neurological disorders.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[2-(2-methylpropoxy)ethyl]-2-piperidin-4-ylacetamide;hydrochloride involves its interaction with specific molecular targets in the body. It may act on receptors or enzymes, modulating their activity and leading to the desired biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Piperidine: A basic structure that forms the backbone of many piperidine derivatives.

Piperine: A naturally occurring piperidine alkaloid with various biological activities.

Evodiamine: Another piperidine alkaloid with potential anticancer properties.

Uniqueness

N-[2-(2-methylpropoxy)ethyl]-2-piperidin-4-ylacetamide;hydrochloride is unique due to its specific substitution pattern and the presence of the 2-(2-methylpropoxy)ethyl group. This structural feature may confer distinct biological activities and chemical properties compared to other piperidine derivatives.